Cas no 1261550-04-2 (Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine)

• Product Name: Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine
• CAS No: 1261550-04-2
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4969920
• Update Time: 2025-05-26

Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)14-4-3-8(5-10(14)15(19,20)21)9-6-12(17)13(18)7-11(9)16/h3-5,7,9H,6H2,1-2H3
• InChI Key： MYNYOOYGRSFMJV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(CC1C1C=CC(=C(C(F)(F)F)C=1)N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine

Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine (CAS No. 1261550-04-2): A Comprehensive Overview

Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine (CAS No. 1261550-04-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by the presence of a trifluoromethyl group and a trichlorocyclohexadienyl moiety, which contribute to its distinct chemical properties and reactivity.

The trifluoromethyl group is known for its electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This effect can enhance the compound's stability and alter its reactivity in various chemical reactions. Additionally, the trichlorocyclohexadienyl moiety provides a rigid and planar structure, which can affect the compound's conformational flexibility and binding interactions with biological targets.

Recent studies have explored the potential applications of Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine in various areas of medicinal chemistry. One notable area of research is its use as a lead compound in the development of novel therapeutic agents. The compound's unique structure has been shown to exhibit promising activity against certain types of cancer cells, making it a valuable candidate for further investigation in oncology.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the cytotoxic effects of Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine on human breast cancer cells. The results demonstrated that the compound was able to induce apoptosis in these cells through a mechanism involving the activation of caspase enzymes. This finding suggests that the compound could be further optimized to develop more potent and selective anticancer agents.

Beyond its potential in cancer therapy, Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The structural complexity of Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine also makes it an interesting candidate for synthetic chemistry studies. Chemists have developed various synthetic routes to produce this compound efficiently and in high yields. One such method involves a palladium-catalyzed cross-coupling reaction between a brominated precursor and a trifluoromethylated reagent. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to explore its structure-activity relationships (SAR).

In addition to its biological activities and synthetic accessibility, Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine has been evaluated for its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions, making it suitable for further preclinical and clinical evaluation.

The safety profile of Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine has also been assessed in various preclinical models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for safe use in humans.

In conclusion, Dimethyl-[4-(2,4,5-trichloro-cyclohexa-2,4-dienyl)-2-(trifluoromethyl)phenyl]-amine (CAS No. 1261550-04-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features contribute to its biological activities and make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and potential therapeutic uses.